Cas no 898440-67-0 (benzyl 2-{3,7,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetate)

Benzyl 2-{3,7,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purin-1-yl}acetate is a specialized heterocyclic compound featuring a triazinopurine core with a benzyl ester functional group. Its structure, incorporating multiple methyl and carbonyl groups, suggests potential utility in medicinal chemistry, particularly as a scaffold for developing enzyme inhibitors or nucleoside analogs. The benzyl ester moiety enhances solubility in organic solvents, facilitating synthetic modifications. This compound may serve as an intermediate in the synthesis of biologically active molecules, leveraging its rigid polycyclic framework for targeted interactions. Its stability under standard conditions and defined reactivity profile make it suitable for controlled derivatization in research applications.

benzyl 2-{3,7,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetate structure

898440-67-0 structure

Product Name:benzyl 2-{3,7,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetate

CAS No:898440-67-0

MF:C₁₉H₂₀N₆O₄

MW:396.399903297424

CID:5484232

Update Time:2025-05-23

benzyl 2-{3,7,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

- benzyl 2-(3,7,9-trimethyl-6,8-dioxo-4H-purino[8,7-c][1,2,4]triazin-1-yl)acetate
- benzyl 2-{3,7,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetate
- Inchi： 1S/C19H20N6O4/c1-12-9-24-15-16(22(2)19(28)23(3)17(15)27)20-18(24)25(21-12)10-14(26)29-11-13-7-5-4-6-8-13/h4-8H,9-11H2,1-3H3
- InChI Key： UWTFAIWAILAWFA-UHFFFAOYSA-N
- SMILES： O=C1C2=C(N=C3N(C([H])([H])C(=O)OC([H])([H])C4C([H])=C([H])C([H])=C([H])C=4[H])N=C(C([H])([H])[H])C([H])([H])N23)N(C([H])([H])[H])C(N1C([H])([H])[H])=O

benzyl 2-{3,7,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2644-0048-2μmol	benzyl 2-{3,7,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-1-yl}acetate	898440-67-0	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2644-0048-5μmol	benzyl 2-{3,7,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-1-yl}acetate	898440-67-0	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2644-0048-10μmol	benzyl 2-{3,7,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-1-yl}acetate	898440-67-0	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2644-0048-20μmol	benzyl 2-{3,7,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-1-yl}acetate	898440-67-0	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2644-0048-1mg	benzyl 2-{3,7,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-1-yl}acetate	898440-67-0	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2644-0048-2mg	benzyl 2-{3,7,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-1-yl}acetate	898440-67-0	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2644-0048-3mg	benzyl 2-{3,7,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-1-yl}acetate	898440-67-0	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2644-0048-4mg	benzyl 2-{3,7,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-1-yl}acetate	898440-67-0	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2644-0048-5mg	benzyl 2-{3,7,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-1-yl}acetate	898440-67-0	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2644-0048-10mg	benzyl 2-{3,7,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-1-yl}acetate	898440-67-0	90%+	10mg	$79.0	2023-05-16

benzyl 2-{3,7,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetate Related Literature

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Additional information on benzyl 2-{3,7,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetate

Recent Advances in the Study of Benzyl 2-{3,7,9-Trimethyl-6,8-Dioxo-1H,4H,6H,7H,8H,9H-1,2,4Triazino4,3-Gpurin-1-Yl}Acetate (CAS: 898440-67-0)

The compound benzyl 2-{3,7,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetate (CAS: 898440-67-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The structural motif of the triazino-purine core has been identified as a critical pharmacophore, enabling interactions with key biological targets. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding mechanisms, revealing high affinity for proteins such as cyclin-dependent kinases (CDKs) and phosphodiesterases (PDEs).

In vitro and in vivo experiments have demonstrated promising results, with benzyl 2-{3,7,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetate exhibiting significant anti-proliferative effects in various cancer cell lines. Notably, the compound has shown selectivity towards tumor cells while sparing normal cells, suggesting a favorable therapeutic index. Mechanistic studies indicate that its activity is mediated through the induction of apoptosis and cell cycle arrest, primarily via the modulation of CDK2 and CDK4/6 pathways.

Further investigations into the pharmacokinetic properties of this compound have revealed challenges related to its solubility and bioavailability. To address these issues, researchers have explored prodrug strategies and nanoformulations, with preliminary data indicating improved delivery and efficacy. For instance, encapsulation in lipid-based nanoparticles has enhanced its stability and targeted delivery to tumor sites in murine models.

The potential applications of benzyl 2-{3,7,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetate extend beyond oncology. Recent findings suggest its utility in treating inflammatory diseases, such as rheumatoid arthritis, due to its ability to suppress pro-inflammatory cytokines like TNF-α and IL-6. These multi-faceted biological activities position the compound as a promising candidate for further drug development.

In conclusion, the ongoing research on benzyl 2-{3,7,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetate underscores its therapeutic potential across multiple disease areas. Future studies should focus on optimizing its pharmacokinetic profile and conducting preclinical trials to validate its efficacy and safety. The integration of advanced drug delivery systems and structural modifications may further enhance its clinical applicability, paving the way for novel treatment modalities.